Cas no 1804326-97-3 (3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804326-97-3
• MF: C₈H₂ClF₈NO
• MW: 315.547809123993
• CID: 4927672
• Update Time: 2025-05-25

3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2ClF8NO/c9-3-1-2(5(10)11)4(7(12,13)14)18-6(3)19-8(15,16)17/h1,5H
• InChI Key： SWAWVIYPOKPKPD-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(F)(F)F)C(C(F)F)=C1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

The compound 3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine with CAS No. 1804326-97-3 is a highly fluorinated pyridine derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its complex structure, featuring multiple fluorinated substituents, which contribute to its stability, reactivity, and bioavailability. The presence of chlorine and trifluoromethyl groups further enhances its chemical versatility, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated pyridines like 3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in the development of novel agrochemicals and pharmaceuticals. For instance, researchers have explored its potential as a herbicide due to its ability to inhibit key enzymes involved in plant metabolism. The trifluoromethoxy group, in particular, has been shown to enhance the molecule's selectivity and efficacy against specific weeds without adversely affecting crop plants. This makes it a promising candidate for sustainable agricultural practices.

In the pharmaceutical sector, 3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has been investigated for its potential as a kinase inhibitor. The trifluoromethyl groups are known to improve drug-like properties such as lipophilicity and metabolic stability, which are critical for drug development. Recent computational studies have demonstrated that this compound can bind effectively to certain protein targets, suggesting its potential role in treating various diseases, including cancer and inflammatory disorders.

The synthesis of 3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized synthetic routes using advanced catalytic techniques and fluorination methods, which have significantly improved the efficiency of production. These advancements have not only made the compound more accessible for research purposes but also pave the way for its large-scale manufacturing in the future.

From an environmental perspective, understanding the fate and behavior of 3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine in natural systems is crucial. Studies have shown that while the compound exhibits high stability under normal conditions, it can undergo degradation under specific environmental stressors such as UV light or microbial activity. This information is essential for assessing its potential impact on ecosystems and ensuring responsible use in agricultural and industrial applications.

In conclusion, 3-Chloro-5-(difluoromethyl)-2-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804326-97-3) is a versatile and intriguing compound with a wide range of potential applications. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key molecule in both academic and industrial settings. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in shaping future innovations across multiple disciplines.